1-(3-(dimethylamino)propyl)-4-(2,4-dimethylthiazole-5-carbonyl)-5-(4-fluorophenyl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[3-(dimethylamino)propyl]-3-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-2-(4-fluorophenyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C21H24FN3O3S/c1-12-20(29-13(2)23-12)18(26)16-17(14-6-8-15(22)9-7-14)25(21(28)19(16)27)11-5-10-24(3)4/h6-9,17,27H,5,10-11H2,1-4H3
• InChI Key: AYSRBHSVVDUWEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)F)CCCN(C)C)O
• Molecular Formula: C21H24FN3O3S
• Molecular Weight: 417.5 g/mol

Description

1-(3-(dimethylamino)propyl)-4-(2,4-dimethylthiazole-5-carbonyl)-5-(4-fluorophenyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H24FN3O3S and its molecular weight is 417.5. The purity is usually 95%.
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Scientific Research Applications

Generation of Structurally Diverse Library through Alkylation and Ring Closure Reactions

A study explored the use of ketonic Mannich bases derived from acetylthiophene in various alkylation and ring closure reactions to generate a structurally diverse library of compounds. These reactions are foundational in developing new chemical entities with potential applications in medicinal chemistry and drug discovery (Roman, 2013).

Synthesis and Antimicrobial Evaluation of Isoxazoline Incorporated Pyrrole Derivatives

Research into novel substituted pyrrole derivatives has shown potential antimicrobial applications. By reacting specific pyrrole compounds with hydroxylamine hydrochloride, a series of compounds were synthesized and demonstrated in vitro antibacterial activity, indicating their usefulness in developing new antimicrobial agents (Kumar, Kumar, & Nihana, 2017).

Synthesis and Biological Activity of Azole and Pyrazole Derivatives

Another study focused on the synthesis of derivatives with varied biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. This research underscores the versatility of chemical compounds in creating effective therapeutic agents (Zaki, Sayed, & Elroby, 2016).

Development of Fluorescent Probes for Carbon Dioxide Detection

A novel approach involved the creation of fluorescent probes based on the 1,2,5-triphenylpyrrole core for the quantitative detection of low levels of carbon dioxide. This research highlights the potential of chemical compounds in environmental monitoring and biological applications (Wang et al., 2015).

Antibacterial Activity of Nitrogen-Carbon-Linked (Azolylphenyl)oxazolidinones

Investigation into oxazolidinone derivatives has provided insights into expanding the spectrum of antibiotic activity to include Gram-negative organisms, showcasing the impact of chemical synthesis on addressing antibiotic resistance (Genin et al., 2000).